molecular formula C6H4ClN3 B1280614 1-Azido-2-chlorobenzene CAS No. 3296-07-9

1-Azido-2-chlorobenzene

Cat. No. B1280614
CAS RN: 3296-07-9
M. Wt: 153.57 g/mol
InChI Key: MHTPYRQIAMETSQ-UHFFFAOYSA-N
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Description

1-Azido-2-chlorobenzene is a compound with the molecular formula C6H4ClN3. It has a molecular weight of 153.57 g/mol . This compound is also known by other names such as o-Chlorphenylazid .


Physical And Chemical Properties Analysis

1-Azido-2-chlorobenzene has a molecular weight of 153.57 g/mol. It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 2. Its rotatable bond count is 1 .

Safety and Hazards

According to the safety data sheet, 1-Azido-2-chlorobenzene is a highly flammable liquid and vapor. It causes skin irritation and serious eye irritation. It also causes damage to organs through prolonged or repeated exposure .

Future Directions

Given the versatility of azides in chemical reactions, there is potential for further exploration and development of synthetic strategies to access aliphatic azides . This could lead to the creation of a wider range of nitrogen-based scaffolds for therapeutic drugs, biologically active compounds, and functional materials .

properties

IUPAC Name

1-azido-2-chlorobenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4ClN3/c7-5-3-1-2-4-6(5)9-10-8/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MHTPYRQIAMETSQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)N=[N+]=[N-])Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4ClN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90464995
Record name 1-azido-2-chlorobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90464995
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

153.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Azido-2-chlorobenzene

CAS RN

3296-07-9
Record name 1-azido-2-chlorobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90464995
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-Azido-2-chlorobenzene
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods

Procedure details

2-Chlorophenylhydrazine hydrochloride (1.0 g) suspended in 6.0 ml of diethyl ether was dropped into 5 ml of concentrated hydrochloric acid cooled at 0° C. After the reaction solution was stirred for 10 minutes, 462 mg of sodium nitrite dissolved in 2.0 ml of water was dropped into the reaction solution and the mixture was stirred for 2 hours together with raising the temperature up to room temperature. Water was added to the reaction solution, the mixture was extracted with ethyl acetate and the ethyl acetate layer washed with a saturated aqueous saline solution and dried over sodium sulfate. The solvent was evaporated in vacuo to give 506 mg of the title compound as a red oily crude product.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
462 mg
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Three
Quantity
6 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the role of 1-azido-2-chlorobenzene in the synthesis of the novel chromene derivatives described in the research paper?

A1: 1-Azido-2-chlorobenzene acts as a reagent in a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a type of click chemistry. [] The azide group (-N3) of 1-azido-2-chlorobenzene reacts with the alkyne group present in the propargyl ether compounds (5a-c) to form a 1,2,3-triazole ring, resulting in the final chromene-chlorophenyl conjugates (7a-c). [] This reaction is characterized by high yield and selectivity, making it a valuable tool in synthetic chemistry.

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